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Compound of Interest

Compound Name: Nitrosulfonazo 11l

Cat. No.: B1148275

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Nitrosulfonazo lll,
intended for use by professionals in laboratory and research settings. The following sections
detail the known properties, potential hazards, and recommended procedures for the safe
handling, storage, and disposal of this compound.

Physicochemical and Toxicological Data

While extensive toxicological data for Nitrosulfonazo Il is not readily available in the public
domain, this section summarizes its known physical and chemical properties.[1] A structured
overview of typical toxicological data points is also provided for context and to highlight the

current data gap.

Table 1: Physical and Chemical Properties of Nitrosulfonazo Il
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Property Value Source
Molecular Weight 866.56 g/mol [1]
Appearance Dark-green to black powder [1][2]
Solubility in Water Partly miscible [1]
Vapor Pressure Negligible [1]
Specific Gravity Not available [1]
Melting Range Not available [1]
Boiling Range Not available [1]
Flash Point Not available [1]
Autoignition Temperature Not available [1]

Table 2: Toxicological Data Summary for Nitrosulfonazo Il
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Parameter

Value

Species Route Source

Acute Toxicity
(LD50)

No significant
data identified in

literature search.

[1

Skin
Corrosion/Irritatio

n

Not thought to
produce adverse
health effects or
skin irritation
following contact
(based on animal
models).[1]

(1

Serious Eye

Damage/Irritation

Direct contact
may cause
transient
discomfort (e.qg.,
tearing,

redness).[1]

(1

Carcinogenicity

Some azo dyes
may be
associated with
the development
of bladder

cancer.[1]

[1]

Chronic Health
Effects

Limited evidence
suggests that
long-term
exposure may
produce
cumulative
health effects.[1]
Long-term
exposure to high
dust
concentrations

may cause

[1]
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changes in lung

function.[1]

Hazard Identification and Safety Precautions

Nitrosulfonazo lll is considered a hazardous substance.[1] It is a combustible solid that burns
with difficulty.[1] A significant hazard is the potential for dust explosion; clouds of fine dust in a
confined space may form an explosive mixture with air.[1]

Personal Protective Equipment (PPE) and Handling:

o Engineering Controls: Use in a well-ventilated area. Facilities should be equipped with an
eyewash station and a safety shower.[2]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1] Open cuts or
irritated skin should not be exposed.[1]

» Respiratory Protection: For operations that may generate dust, a particulate respirator is
recommended.[1]

» General Handling: Avoid all personal contact, including inhalation of dust.[1] Wash hands
thoroughly after handling.[2]

Storage:

» Store in a tightly closed container in a cool, dry, well-ventilated area.[2]

o Keep away from incompatible substances, including strong oxidizing agents.[1]
Incompatibilities:

e Mixing with acids, aldehydes, amides, carbamates, cyanides, inorganic fluorides,
halogenated organics, isocyanates, ketones, metals, nitrides, peroxides, phenols, epoxides,
acyl halides, and strong oxidizing or reducing agents may form toxic gases.[1]
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e Mixing with alkali metals may form flammable gases.[1]
Emergency Procedures
Spills:

e Minor Spills: Immediately clean up all spills. Avoid breathing dust and contact with skin and
eyes.[1]

» Major Spills: Alert personnel in the area and contact emergency responders.[1] Avoid
personal contact and wear appropriate protective clothing.[1]

First Aid:

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2]

o Skin Contact: Flush skin and hair with running water.[1] If irritation occurs, seek medical
attention.[1]

 Inhalation: If dust is inhaled, remove from the contaminated area.[1] Encourage the patient to
blow their nose.[1]

 Ingestion: If swallowed, immediately give a glass of water.[1] Do not induce vomiting.[2]
Fire-Fighting:
o Extinguishing Media: Use foam or dry chemical powder.[1]

e Hazards: Combustion may produce carbon monoxide, carbon dioxide, nitrogen oxides, and
sulfur oxides.[1] May emit poisonous fumes.[1]

o Firefighter Protection: Wear self-contained breathing apparatus and protective gloves.[1]

Experimental Protocols: Representative Safety
Assessment
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Given the lack of specific toxicological studies for Nitrosulfonazo lll, a generalized protocol for
an acute oral toxicity study, based on established guidelines (e.g., OECD Guideline 420), is
provided below as a representative example of a key safety experiment.

Objective: To determine the acute oral toxicity of a substance.
Materials:

o Test substance (Nitrosulfonazo Ill)

» Vehicle for administration (e.g., water, corn oil)

o Test animals (typically rodents, e.g., rats)

e Gavage needles

e Cages and appropriate housing

» Balances for weighing animals and substance

o Observation and recording materials

Methodology:

» Animal Selection and Acclimatization: Healthy, young adult animals of a single sex (typically
females) are selected and acclimatized to the laboratory conditions for at least 5 days.

o Dose Preparation: The test substance is prepared at the desired concentration in the
selected vehicle.

o Administration: A single dose of the substance is administered to the animals by oral gavage.
A stepwise procedure is used, typically starting with a dose of 300 mg/kg.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

o Dose Adjustment: The subsequent dosing steps depend on the outcome of the previous
step. If an animal dies, the dose for the next animal is lowered. If the animal survives, the
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dose is increased.

o Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is
determined from the observed mortalities at different dose levels.

o Pathology: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed.

Visualizations
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Caption: Workflow for the safe handling of Nitrosulfonazo lil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. datasheets.scbt.com [datasheets.scbt.com]
e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Nitrosulfonazo Ill]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148275#health-and-safety-information-for-
nitrosulfonazo-iii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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